![molecular formula C12H16ClNO2 B8551855 5-Chloro-2-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]benzenamine](/img/structure/B8551855.png)
5-Chloro-2-[[(tetrahydro-2H-pyran-2-yl)oxy]methyl]benzenamine
Cat. No. B8551855
M. Wt: 241.71 g/mol
InChI Key: DGNFHCPKMDFVSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:21][CH2:22][OH:23].[Cl:1][c:2]1[cH:3][c:4]([N+:16]([O-:17])=[O:18])[c:5]([CH2:8][O:9][CH:10]2[O:11][CH2:12][CH2:13][CH2:14][CH2:15]2)[cH:6][cH:7]1.[H:19][H:20]>>[Cl:1][c:2]1[cH:3][c:4]([NH2:16])[c:5]([CH2:8][O:9][CH:10]2[O:11][CH2:12][CH2:13][CH2:14][CH2:15]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cc(Cl)ccc1COC1CCCCO1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1cc(Cl)ccc1COC1CCCCO1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
